Cas no 906149-20-0 (N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 906149-20-0
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5495275
• Update Time: 2025-07-16

N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N-(furan-2-ylmethyl)oxamide
• N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C22H23N3O3S/c26-21(23-13-18-7-3-11-28-18)22(27)24-14-19(20-8-4-12-29-20)25-10-9-16-5-1-2-6-17(16)15-25/h1-8,11-12,19H,9-10,13-15H2,(H,23,26)(H,24,27)
• InChI Key： LVTWCUPVWYYALC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Analysis of N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 906149-20-0)

The compound N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 906149-20-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the furan, thiophene, and tetrahydroisoquinoline moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets.

One of the most intriguing aspects of this compound is its hybrid structure, which combines heterocyclic aromatic systems like furan-2-yl and thiophen-2-yl with a tetrahydroisoquinoline core. This combination is often associated with enhanced bioavailability and metabolic stability, making it a valuable asset in pharmaceutical research. Recent studies have explored its potential in modulating enzyme activity or receptor binding, aligning with the growing demand for targeted therapies in precision medicine.

In the context of current trends, the search for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in computational drug design and high-throughput screening. The compound's CAS No. 906149-20-0 is frequently queried in scientific databases, reflecting its relevance in academic and industrial research. Additionally, its structural complexity poses synthetic challenges, sparking discussions in organic chemistry forums about efficient routes for its preparation.

From a biochemical perspective, the presence of both furan and thiophene rings in N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide suggests potential interactions with π-electron-rich biological systems. This property is particularly valuable in designing compounds for neurodegenerative diseases or inflammatory conditions, where such interactions are critical. The tetrahydroisoquinoline moiety further enhances its pharmacological profile, as this scaffold is known for its diverse biological activities.

Environmental and sustainability considerations are also shaping research around this compound. With increasing emphasis on green chemistry, scientists are exploring eco-friendly synthetic methods to produce CAS No. 906149-20-0 without hazardous byproducts. This aligns with broader industry goals to reduce the environmental footprint of pharmaceutical manufacturing while maintaining high yields and purity.

In summary, N-(furan-2-yl)methyl-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide represents a compelling case study in modern drug development. Its multifaceted structure, combined with its potential applications in targeted therapies, positions it as a molecule of significant interest. As research continues to uncover its properties and synthetic pathways, this compound is likely to remain a focal point in the quest for innovative therapeutic agents.